Cas no 6602-90-0 ((1S,3Z,4aS,11S,11aS,12aS)-3-[amino(hydroxy)methylidene]-4a,6,7,11-tetrahydroxy-N,N,N,11-tetramethyl-2,4,5-trioxo-1,2,3,4,4a,5,11,11a,12,12a-decahydrotetracen-1-aminium iodide)

• Product name: (1S,3Z,4aS,11S,11aS,12aS)-3-[amino(hydroxy)methylidene]-4a,6,7,11-tetrahydroxy-N,N,N,11-tetramethyl-2,4,5-trioxo-1,2,3,4,4a,5,11,11a,12,12a-decahydrotetracen-1-aminium iodide
• CAS No: 6602-90-0
• MF: C₂₃N₂O₈+^.I-
• MW: 559.1587
• CID: 1706840
• PubChem ID: 54692991

(1S,3Z,4aS,11S,11aS,12aS)-3-[amino(hydroxy)methylidene]-4a,6,7,11-tetrahydroxy-N,N,N,11-tetramethyl-2,4,5-trioxo-1,2,3,4,4a,5,11,11a,12,12a-decahydrotetracen-1-aminium iodide Chemical and Physical Properties

Names and Identifiers

• (1S,3Z,4aS,11S,11aS,12aS)-3-[amino(hydroxy)methylidene]-4a,6,7,11-tetrahydroxy-N,N,N,11-tetramethyl-2,4,5-trioxo-1,2,3,4,4a,5,11,11a,12,12a-decahydrotetracen-1-aminium iodide
• [(1S,4aR,11S,11aS,12aS)-3-carbamoyl-4,4a,6,7,11-pentahydroxy-11-methyl-2,5-dioxo-1,11a,12,12a-tetrahydrotetracen-1-yl]-trimethylazanium,iodide
• 1-Naphthacenaminium, 3-(aminocarbonyl)-1,4,4a,6,11,11a,12,12a-octahydro-2,4a,5,7,11-pentahydroxy-N,N,N,11-tetramethyl-4,6-dioxo-, iodide, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
• 6602-90-0
• Tetracycline methoiodide
• DTXSID60216241

• Inchi： InChI=1S/C23H26N2O8.HI/c1-22(32)9-6-5-7-12(26)13(9)17(27)14-10(22)8-11-16(25(2,3)4)18(28)15(21(24)31)20(30)23(11,33)19(14)29;/h5-7,10-11,16,32-33H,8H2,1-4H3,(H4-,24,26,27,28,29,30,31);1H/t10-,11-,16-,22+,23-;/m0./s1
• InChI Key： HOAKXOLFZXBTCB-CGCNAOBASA-N
• SMILES： CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)[N+](C)(C)C)O.[I-]

Computed Properties

• Exact Mass: 558.8694
• Monoisotopic Mass: 586.08121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 173.01